![molecular formula C18H26O9 B14447690 ethene;furan-2,5-dione;2-methyloxirane;oxirane;(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid](/img/no-structure.png)
ethene;furan-2,5-dione;2-methyloxirane;oxirane;(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid
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Overview
Description
The compound “ethene;furan-2,5-dione;2-methyloxirane;oxirane;(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid” is a complex molecule composed of multiple functional groups, each contributing to its unique chemical properties. Ethene, also known as ethylene, is a simple hydrocarbon with a double bond. Furan-2,5-dione, also known as maleic anhydride, is a cyclic anhydride. 2-Methyloxirane and oxirane are epoxides, with oxirane being the simplest epoxide, also known as ethylene oxide. (Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid is a carboxylic acid derivative with an ester and a ketone functional group.
Preparation Methods
Synthetic Routes and Reaction Conditions
Furan-2,5-dione: Maleic anhydride is produced by the vapor-phase oxidation of n-butane or benzene in the presence of a catalyst such as vanadium pentoxide.
(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: This compound can be synthesized through the esterification of (Z)-4-oxo-4-hydroxybut-2-enoic acid with isopropanol in the presence of an acid catalyst.
Industrial Production Methods
Furan-2,5-dione: Maleic anhydride is produced on an industrial scale using the vapor-phase oxidation of n-butane, which is a cost-effective and efficient method.
2-Methyloxirane: Propylene oxide is produced industrially using the chlorohydrin process or the oxidation of propylene with organic hydroperoxides.
Chemical Reactions Analysis
Types of Reactions
Ethene: Undergoes addition reactions such as hydrogenation, halogenation, and polymerization.
Furan-2,5-dione: Undergoes hydrolysis to form maleic acid and can participate in Diels-Alder reactions.
2-Methyloxirane: Undergoes ring-opening reactions with nucleophiles such as water, alcohols, and amines.
(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Can undergo ester hydrolysis to form (Z)-4-oxo-4-hydroxybut-2-enoic acid and isopropanol.
Common Reagents and Conditions
Furan-2,5-dione: Hydrolysis with water, Diels-Alder reactions with dienes.
2-Methyloxirane: Ring-opening with water, alcohols, or amines in the presence of an acid or base catalyst.
(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Ester hydrolysis with water and an acid or base catalyst.
Major Products Formed
Ethene: Ethane (hydrogenation), ethylene dichloride (halogenation), polyethylene (polymerization).
Furan-2,5-dione: Maleic acid (hydrolysis), Diels-Alder adducts.
2-Methyloxirane: Propylene glycol (ring-opening with water), propylene glycol ethers (ring-opening with alcohols).
Oxirane: Ethylene glycol (ring-opening with water), polyethylene glycol (polymerization).
(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: (Z)-4-oxo-4-hydroxybut-2-enoic acid and isopropanol (ester hydrolysis).
Scientific Research Applications
Chemistry
Ethene: Used as a monomer in the production of polyethylene and other polymers.
Furan-2,5-dione: Used as a dienophile in Diels-Alder reactions and as a precursor for the synthesis of various chemicals.
2-Methyloxirane: Used in the production of polyurethane foams and as a precursor for the synthesis of propylene glycol.
Oxirane: Used in the production of ethylene glycol and as a sterilizing agent.
(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Used in organic synthesis as a building block for more complex molecules.
Biology and Medicine
Ethene: Acts as a plant hormone that regulates fruit ripening.
Furan-2,5-dione: Used in the synthesis of pharmaceuticals and agrochemicals.
2-Methyloxirane: Used in the production of pharmaceuticals and as a fumigant.
Oxirane: Used as a sterilizing agent for medical equipment.
(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid:
Industry
Ethene: Used in the production of plastics, solvents, and other chemicals.
Furan-2,5-dione: Used in the production of resins, coatings, and adhesives.
2-Methyloxirane: Used in the production of polyurethane foams and as a solvent.
(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Used in the synthesis of specialty chemicals and materials.
Comparison with Similar Compounds
Ethene: Similar to ethane and acetylene, but unique due to its double bond.
Furan-2,5-dione: Similar to succinic anhydride and phthalic anhydride, but unique due to its conjugated double bond system.
2-Methyloxirane: Similar to ethylene oxide and 1,2-butylene oxide, but unique due to its methyl group.
Oxirane: Similar to propylene oxide and epichlorohydrin, but unique due to its simplicity and high reactivity.
(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Similar to (Z)-4-oxo-4-hydroxybut-2-enoic acid and (E)-4-oxo-4-propan-2-yloxybut-2-enoic acid, but unique due to its ester and ketone functional groups.
Properties
Molecular Formula |
C18H26O9 |
---|---|
Molecular Weight |
386.4 g/mol |
IUPAC Name |
ethene;furan-2,5-dione;2-methyloxirane;oxirane;(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid |
InChI |
InChI=1S/C7H10O4.C4H2O3.C3H6O.C2H4O.C2H4/c1-5(2)11-7(10)4-3-6(8)9;5-3-1-2-4(6)7-3;1-3-2-4-3;1-2-3-1;1-2/h3-5H,1-2H3,(H,8,9);1-2H;3H,2H2,1H3;1-2H2;1-2H2/b4-3-;;;; |
InChI Key |
LXAKSCGIJWVGBJ-PHSMJEINSA-N |
Isomeric SMILES |
CC1CO1.CC(C)OC(=O)/C=C\C(=O)O.C=C.C1CO1.C1=CC(=O)OC1=O |
Canonical SMILES |
CC1CO1.CC(C)OC(=O)C=CC(=O)O.C=C.C1CO1.C1=CC(=O)OC1=O |
Related CAS |
75535-30-7 |
Origin of Product |
United States |
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